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Compound of Interest

Compound Name: 1-Heptanol-d1

Cat. No.: B12404526

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data, handling procedures, and
emergency protocols for 1-Heptanol-d1. The information presented herein is crucial for
ensuring a safe laboratory environment and mitigating potential risks associated with the use of
this deuterated alcohol. It is important to note that while this document focuses on 1-Heptanol-
d1, much of the detailed safety and toxicological data is based on its non-deuterated analogue,
1-Heptanol (CAS 111-70-6), due to a greater availability of data for the latter. The isotopic
substitution of one deuterium atom is not expected to significantly alter the compound's
fundamental safety profile.

Section 1: Physicochemical and Toxicological Data

A thorough understanding of the physical, chemical, and toxicological properties of 1-
Heptanol-d1 is fundamental to its safe handling. The following tables summarize key
guantitative data.

Table 1: Physical and Chemical Properties of 1-Heptanol
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Property Value Reference
Molecular Formula C7H1sDO [1]
Molecular Weight 117.21 g/mol [2]
Appearance Colorless liquid [31[4]

Odor Weak alcoholic [4]

Boiling Point 176 °C (349 °F) [3][5]
Melting Point -36 °C (-33 °F) [315]

Flash Point 73 °C (163 °F) [3]

Autoignition Temperature

275 °C (527 °F)

[3]

Density

0.822 g/cm3 at 25 °C

[4]115]

Vapor Pressure

0.7 hPa (0.5 mmHg) at20 °C  [3]

Water Solubility 1.67 g/L [3]
Partition Coefficient (log Kow) 2.62 [3]
Table 2: Toxicological Data for 1-Heptanol
Test Species Route Value Reference
LD50 Rat Oral 500 mg/kg [3]
LD50 Rabbit Dermal 2,000 mg/kg [3]
) 6,600 mg/m3 (2
LC50 Mouse Inhalation ) [3]
Table 3: Hazard Identification
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Hazard Statement

Classification Reference

H227 Combustible liquid

H319 Causes serious eye irritation
Harmful to aquatic life with

H412

long lasting effects

Section 2: Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimizing exposure

and preventing accidents.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[6]

o Skin Protection: Use impervious gloves, such as nitrile rubber.[6] A glove thickness of 0.4

mm is recommended.[6]

» Respiratory Protection: In case of insufficient ventilation or when high concentrations are

present, use a suitable respirator with an organic vapor cartridge.[6]

o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Handling

o Work in a well-ventilated area, preferably under a chemical fume hood.[6][7]

[8]

Avoid contact with skin and eyes.[7]
Avoid breathing vapors or mist.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[3][8] No smoking.[3]

Take precautionary measures against static discharge.[8]
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e Wash hands thoroughly after handling and before breaks.[8]

Storage
e Store in a cool, dry, and well-ventilated place.[6][7]

o Keep the container tightly closed.[6][8]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.[4]

[°]
e The recommended storage temperature is below 30°C.[4][5]

Section 3: Emergency Procedures

In the event of an emergency, a swift and informed response is critical.

First Aid Measures

o After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.[7]

e In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3][7]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[3][7]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[7][9]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][9]

o Specific Hazards: Combustible liquid. Vapors are heavier than air and may travel along the
ground to an ignition source. Hazardous decomposition products include carbon oxides.[3]
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o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[7]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Remove all sources of ignition.[7]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[7]

o Methods for Cleaning Up: Absorb with an inert material (e.g., sand, earth, vermiculite) and
place in a suitable container for disposal.[9]

Section 4: Experimental Protocols

Detailed experimental protocols for determining key safety parameters are outlined in
standardized guidelines. For instance:

Acute Oral Toxicity: OECD Test Guideline 401.[7]

Acute Inhalation Toxicity: OECD Test Guideline 403.[7]

Skin Corrosion/Irritation: OECD Test Guideline 404.[7]

Serious Eye Damage/Irritation: OECD Test Guideline 405.[7]

Skin Sensitization: OECD Test Guideline 406.[7]

Researchers should refer to these official guidelines for detailed methodologies when
conducting safety assessments.

Section 5: Logical Workflow for Handling Spills

The following diagram illustrates a logical workflow for responding to a 1-Heptanol-d1 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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